Cas no 777888-90-1 (2-(4-fluoro-3-methylphenyl)azetidine)

2-(4-Fluoro-3-methylphenyl)azetidine is a fluorinated azetidine derivative characterized by its compact azetidine ring and substituted phenyl group. The presence of a fluorine atom at the para position and a methyl group at the meta position on the phenyl ring enhances its electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine scaffold contributes to conformational rigidity, potentially improving binding affinity in bioactive molecules. This compound is particularly useful in the synthesis of pharmacologically active agents, including CNS-targeting drugs and enzyme inhibitors. Its structural features offer opportunities for further functionalization, enabling tailored modifications for specific applications. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.
2-(4-fluoro-3-methylphenyl)azetidine structure
777888-90-1 structure
Product Name:2-(4-fluoro-3-methylphenyl)azetidine
CAS No:777888-90-1
MF:C10H12FN
MW:165.207386016846
CID:553110
PubChem ID:45090342
Update Time:2025-06-08

2-(4-fluoro-3-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

    • Azetidine,2-(4-fluoro-3-methylphenyl)-
    • Azetidine, 2-(4-fluoro-3-methylphenyl)- (9CI)
    • 2-(4-fluoro-3-methylphenyl)azetidine
    • 777888-90-1
    • DTXSID10666595
    • AKOS006292293
    • EN300-1856919
    • Inchi: 1S/C10H12FN/c1-7-6-8(2-3-9(7)11)10-4-5-12-10/h2-3,6,10,12H,4-5H2,1H3
    • InChI Key: BQMQZAGBRHONMV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)C1CCN1

Computed Properties

  • Exact Mass: 165.09546
  • Monoisotopic Mass: 165.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 12.03

2-(4-fluoro-3-methylphenyl)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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